3-acetyl-6-nitro-4-phenylquinolin-2(1H)-one

• IUPAC Name: 3-acetyl-6-nitro-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C17H12N2O4/c1-10(20)15-16(11-5-3-2-4-6-11)13-9-12(19(22)23)7-8-14(13)18-17(15)21/h2-9H,1H3,(H,18,21)
• InChI Key: GVEFQSYZTXFZIC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=C(C=CC(=C2)[N+](=O)[O-])NC1=O)C3=CC=CC=C3
• Molecular Formula: C17H12N2O4
• DSSTOX Substance ID: DTXSID601319967
• Molecular Weight: 308.29 g/mol
• Solubility: 16.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 202192-77-6

Description

3-acetyl-6-nitro-4-phenylquinolin-2(1H)-one is a chemical compound that belongs to the family of quinoline derivatives. It is a yellow crystalline solid that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.

Scientific Research Applications

Antibacterial and Antifungal Applications

A study by Kumar and Vijayakumar (2017) synthesized a series of arylsulfonamide-based 3-acetyl-2-methyl-4-phenylquinolines, evaluating their antioxidant, antifungal, and antibacterial activities. One compound exhibited significant antifungal activity against Aspergillus niger, while others showed excellent antibacterial activity against Klebsiella planticola. This highlights the potential of derivatives of 3-acetyl-6-nitro-4-phenylquinolin-2(1H)-one in the development of new antimicrobial agents L. Jyothish Kumar & V. Vijayakumar, (2017).

Material Science and Dye Applications

Parekh et al. (2012) synthesized new acid quinazolinone dyes based on 3-(4-aminophenyl)-7-nitro-2-phenylquinazolin-4(3H)-one, demonstrating their application in dyeing silk, wool, and cotton fibers. The dyes showed good to excellent fastness properties, indicating the utility of 3-acetyl-6-nitro-4-phenylquinolin-2(1H)-one derivatives in the dyeing industry and material science N. Parekh, S. Lokh, & Wala, (2012).

Chemical Synthesis and Ligand Design

Mamo, Nicoletti, and Tat (2002) reported the synthesis of substituted 2-pyridyl-4-phenylquinolines, demonstrating their potential as asymmetric bidendate ligands for complexing transition metals like ruthenium, osmium, or iridium. This application is crucial for catalysis and the development of coordination compounds A. Mamo, S. Nicoletti, & N. Tat, (2002).